Cas no 646071-08-1 (Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl-)
646071-08-1 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl-
CAS No:646071-08-1
MF:C19H21N5O2
MW:351.402343511581
CID:421095
Update Time:2023-11-19
Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione,1-cycloheptyl-6-methyl-3-phenyl-
- 1-Cycloheptyl-6-methyl-3-phenylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
- CID 137347576
- Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl-
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- Inchi: 1S/C19H21N5O2/c1-23-18(25)15-17(21-19(23)26)24(14-11-7-2-3-8-12-14)22-16(20-15)13-9-5-4-6-10-13/h4-6,9-10,14H,2-3,7-8,11-12H2,1H3
- InChI Key: PVQXMPADYYSKRT-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N1C)=O)N(C1CCCCCC1)N=C(C1C=CC=CC=1)N=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 682
- Topological Polar Surface Area: 77.7
Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cycloheptyl-6-methyl-3-phenyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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